N-(2-methoxy-5-methylphenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound under discussion is part of a broader category of chemical entities designed for exploring biological activities and understanding chemical properties. It belongs to a class of compounds known for their potential in pharmacological and material science applications due to their unique molecular structures and reactivity profiles.
Synthesis Analysis
The synthesis of related compounds typically involves multiple steps, starting from key intermediates like methyl 3-methoxy-5-methylbenzoate. This process often aims to attach different functional groups to the pyrimidine ring or similar core structures to achieve desired biological activities or chemical properties. For instance, Al-Sanea et al. (2020) described a five-step synthesis process for creating anticancer agents by attaching different aryloxy groups to the pyrimidine ring, showcasing the complexity and precision required in chemical synthesis in this domain (Al-Sanea et al., 2020).
Molecular Structure Analysis
The crystal structures of compounds similar to the one have been determined, revealing insights into their molecular configuration. For example, Galushchinskiy et al. (2017) studied the crystal structures of (oxothiazolidin-2-ylidene)acetamides, which share structural similarities with the target compound, providing a basis for understanding how molecular structure influences chemical behavior and interaction (Galushchinskiy et al., 2017).
Chemical Reactions and Properties
Compounds in this category participate in a variety of chemical reactions, demonstrating broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. Branch et al. (1993) describe the synthesis and antibacterial activity of beta-lactamase stable cephalosporins, highlighting the chemical reactivity and potential utility of these compounds in medical applications (Branch et al., 1993).
Scientific Research Applications
Synthesis and Medicinal Chemistry
N-(2-methoxy-5-methylphenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide and its derivatives have been synthesized and explored for various medicinal applications. The compounds have shown potential as anti-inflammatory, analgesic agents, and cyclooxygenase inhibitors. These compounds have displayed significant inhibition on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, indicating their potential in the treatment of inflammatory conditions (Abu‐Hashem et al., 2020).
Anticancer Research
Certain derivatives of this chemical structure have been investigated for their anticancer properties. For instance, 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives showed cancer cell growth inhibition against multiple cancer cell lines, signifying the potential of these compounds in cancer treatment (Al-Sanea et al., 2020).
Structural Analysis and Crystallography
The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been studied to understand the chemical and physical properties of these compounds. Such studies are crucial for understanding the reactivity and potential applications of these compounds in various fields, including medicinal chemistry (Galushchinskiy et al., 2017).
Antibacterial and Antioxidant Properties
New derivatives containing this chemical structure have been synthesized and tested for their antibacterial and antioxidant activities. Some compounds showed significant activity against bacterial strains like E. coli, S. aureus, and B. subtilis, as well as notable antioxidant properties, indicating their potential use in treating bacterial infections and as antioxidant agents (Hamdi et al., 2012).
properties
IUPAC Name |
N-(2-methoxy-5-methylphenyl)-2-(7-oxo-2-thiomorpholin-4-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O3S2/c1-12-3-4-14(27-2)13(9-12)21-15(25)10-24-11-20-17-16(18(24)26)29-19(22-17)23-5-7-28-8-6-23/h3-4,9,11H,5-8,10H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVURHCYNWANYQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CN2C=NC3=C(C2=O)SC(=N3)N4CCSCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-5-methylphenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.